N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-benzyl-N'-[(1-methylpiperidin-4-ylidene)amino]oxamide
• InChI: InChI=1S/C15H20N4O2/c1-19-9-7-13(8-10-19)17-18-15(21)14(20)16-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,16,20)(H,18,21)
• InChI Key: SBQWFXNCWSARLN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=NNC(=O)C(=O)NCC2=CC=CC=C2)CC1
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide, also known as MPPH, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MPPH belongs to the class of hydrazones, which are compounds that contain a hydrazone functional group (-NHN=) that can form stable complexes with metal ions.

Mechanism of Action

The mechanism of action of N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth and survival. N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that degrade the extracellular matrix and promote tumor invasion and metastasis. N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide also inhibits the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide has been found to have a range of biochemical and physiological effects. In vitro studies have shown that N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide can induce apoptosis in cancer cells by activating caspases, which are enzymes that play a key role in the execution of programmed cell death. N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide has also been found to inhibit the migration and invasion of cancer cells by suppressing the expression of MMPs. In vivo studies have shown that N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide can inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide is its potential as a therapeutic agent for cancer and other diseases. N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide has been shown to be effective in vitro and in vivo, and its mechanism of action is well understood. However, there are also some limitations to using N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide in lab experiments. One limitation is its low solubility in water, which can make it difficult to administer in vivo. Another limitation is its potential toxicity, which needs to be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for research on N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide. One direction is to study its potential as a therapeutic agent for inflammatory diseases such as arthritis and neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential as a sensitizer for radiotherapy and chemotherapy, which could improve the efficacy of these treatments. Finally, further research is needed to evaluate the safety and toxicity of N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide in preclinical and clinical studies, which will be essential for its future development as a therapeutic agent.

Synthesis Methods

The synthesis of N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide involves the reaction between benzyl hydrazine and 1-methyl-4-piperidone in the presence of acetic anhydride and pyridine. The product is then purified by recrystallization from ethanol. The yield of N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide is typically around 50%.

Scientific Research Applications

N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide has been studied for its potential therapeutic applications in various fields of medicine. One of the most promising applications of N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide is in the treatment of cancer. Studies have shown that N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide can inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting angiogenesis (the formation of new blood vessels that supply nutrients to tumors). N-benzyl-2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoacetamide has also been found to have anti-inflammatory and antioxidant properties, which could be useful in the treatment of inflammatory diseases such as arthritis and neurodegenerative diseases such as Alzheimer's and Parkinson's.